N-(2,2-di(furan-2-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[2,2-bis(furan-2-yl)ethyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C17H14F3NO5S/c18-17(19,20)26-12-5-7-13(8-6-12)27(22,23)21-11-14(15-3-1-9-24-15)16-4-2-10-25-16/h1-10,14,21H,11H2
• InChI Key: GTYQBMAPFYAVHL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F)C3=CC=CO3
• Molecular Formula: C17H14F3NO5S
• Molecular Weight: 401.4 g/mol

Description

N-(2,2-di(furan-2-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide, also known as DFE-TFBs, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFE-TFBs belong to the class of sulfonamide compounds and have been synthesized using various methods.

Scientific Research Applications

Synthesis and Reactivity

Research has shown the development of novel synthetic pathways involving furan and sulfonamide derivatives, highlighting their utility in constructing complex molecules. For instance, gold(I)-catalyzed reactions have enabled the synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides, showcasing the versatility of these compounds in organic synthesis (Wang et al., 2014). Additionally, the synthesis of furyl sulfonamides from reactions involving furan and in situ generated N-tosyl imines further exemplifies the reactivity and synthetic applicability of furan-sulfonamide derivatives (Padwa et al., 2003).

Anticancer and Antiviral Applications

The structural modification of benzenesulfonamide derivatives has led to compounds with potential anticancer and antiviral activities. Research into celecoxib derivatives, including those structurally related to "N-(2,2-di(furan-2-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide," has identified compounds with promising anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, suggesting the potential for these compounds to be developed into therapeutic agents (Küçükgüzel et al., 2013).

Catalysis and Material Science

In the realm of catalysis and material science, derivatives of benzenesulfonamide have been used to develop efficient catalysts for transfer hydrogenation reactions, indicating their importance in green chemistry and sustainable processes (Ruff et al., 2016). Moreover, the incorporation of sulfonamide groups into complexes for pH-responsive relaxivity presents novel applications in MRI contrast agents, highlighting the potential for these compounds in biomedical imaging (Uzal-Varela et al., 2020).

Novel Molecular Structures

The exploration of novel molecular structures, such as the synthesis and characterization of new 1,2,4-triazole Schiff base and amine derivatives containing sulfonamide moieties, reveals the potential of these compounds in developing new chemical entities with unique properties (Sokmen et al., 2014).